Cas no 2034481-11-1 (3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea)

• Product Name: 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea
• CAS No: 2034481-11-1
• MF: C₁₄H₂₂N₂O₃S
• MW: 298.401082515717
• CID: 5351525
• Update Time: 2025-05-28

3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)-3-(tetrahydro-2H-pyran-4-yl)-1-(thiophen-3-ylmethyl)urea
• 1-(2-methoxyethyl)-3-(oxan-4-yl)-1-(thiophen-3-ylmethyl)urea
• 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea

• Inchi： 1S/C14H22N2O3S/c1-18-8-5-16(10-12-4-9-20-11-12)14(17)15-13-2-6-19-7-3-13/h4,9,11,13H,2-3,5-8,10H2,1H3,(H,15,17)
• InChI Key： SUMNNMYHJNLEDT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(CCOC)C(NC1CCOCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 298
• XLogP3: 1
• Topological Polar Surface Area: 79

Additional information on 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea

Comprehensive Overview of 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea (CAS No. 2034481-11-1)

The compound 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea, identified by its CAS No. 2034481-11-1, is a chemically synthesized urea derivative with a unique structural framework. This molecule combines a methoxyethyl group, a tetrahydropyran (oxan-4-yl) ring, and a thiophene moiety, making it a subject of interest in medicinal chemistry and material science. Its hybrid structure offers potential applications in drug discovery, particularly in targeting enzyme inhibition or receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

In recent years, researchers have focused on urea-based compounds due to their versatility in hydrogen bonding and molecular recognition. The presence of the thiophene ring in this compound enhances its electronic properties, which could be leveraged in organic electronics or photovoltaic materials. This aligns with the growing demand for sustainable energy solutions, a topic frequently searched in scientific and industrial forums. The oxan-4-yl group further contributes to the compound’s stability, a critical factor in pharmaceutical formulation and drug delivery systems.

The synthesis of 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea typically involves multi-step organic reactions, including N-alkylation and urea coupling strategies. These methods are widely discussed in academic literature, reflecting the compound’s relevance in green chemistry initiatives. Users often search for efficient synthetic routes or catalytic optimization techniques, which are essential for reducing environmental impact while maintaining yield and purity.

From a pharmacological perspective, the compound’s urea scaffold is known to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These interactions are central to treating conditions like inflammatory diseases and metabolic disorders, topics frequently explored in biomedical research. Its methoxyethyl side chain may improve solubility, addressing a common challenge in drug development—a keyword often queried by pharmaceutical professionals.

In material science, the thiophene component of this compound could contribute to conductive polymers or semiconductor materials, areas gaining traction due to advancements in flexible electronics. Searches for organic semiconductors and molecular design have surged, highlighting the intersection of chemistry and technology. The compound’s CAS No. 2034481-11-1 serves as a unique identifier for researchers tracking its applications across disciplines.

Quality control and analytical characterization of 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure compliance with regulatory standards, a recurring concern in industries requiring high-purity compounds. The compound’s stability under various conditions is another area of interest, as evidenced by searches for degradation studies and storage protocols.

In summary, 3-(2-methoxyethyl)-1-(oxan-4-yl)-3-[(thiophen-3-yl)methyl]urea (CAS No. 2034481-11-1) represents a multifaceted molecule with applications spanning drug discovery, material science, and sustainable chemistry. Its structural features and functional groups align with contemporary research priorities, making it a valuable subject for further investigation. As the scientific community continues to explore tailored molecular designs, this compound exemplifies the synergy between innovation and practical utility.